7,8-Dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine

• Molecular Formula: C7H9N5
• Molecular Weight: 163.18 g/mol
• IUPAC Name: 7,8-dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine
• InChI: InChI=1S/C7H9N5/c1-4-5(2)11-12-6(4)9-3-10-7(12)8/h3H,1-2H3,(H2,8,9,10)
• InChI Key: BESAOSZEGAQYNX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2N=CN=C(N2N=C1C)N

Description

7,8-Dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine is a heterocyclic compound with a fused ring structure.

Preparation Methods

The synthesis of 7,8-Dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method includes the reaction of 3,5-dimethylpyrazole with cyanamide in the presence of a base, followed by cyclization to form the triazine ring . Industrial production methods may involve optimization of reaction conditions to enhance yield and purity, such as controlling temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

7,8-Dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups like halogens or alkyl groups are introduced using reagents like alkyl halides or halogenating agents.

Scientific Research Applications

7,8-Dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.

Industry: It is used in the development of new materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 7,8-Dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine involves its interaction with specific molecular targets and pathways. For instance, in biological systems, it may interact with enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use .

Comparison with Similar Compounds

7,8-Dimethylpyrazolo[1,5-a][1,3,5]triazin-4-amine can be compared with other similar compounds, such as:

4-Amino-3,7,8-trinitropyrazolo[5,1-c][1,2,4]triazine: Known for its explosive properties and high thermal stability.

3,5-Dimethylpyrazole: A precursor in the synthesis of this compound.

The uniqueness of this compound lies in its specific fused ring structure and the resulting chemical properties, which make it suitable for a wide range of applications.